Cas no 168550-07-0 (4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-)

4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- structure
168550-07-0 structure
Product name:4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-
CAS No:168550-07-0
MF:C17H13NO2S2
MW:327.42062163353
CID:1349652
PubChem ID:1204906

4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo- Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazolidinone, 5-[[4-(phenylmethoxy)phenyl]methylene]-2-thioxo-
    • 5-(4-benzyloxybenzylidene)-2-thioxothiazolidin-4-one
    • AG-690/34549028
    • AKOS000321947
    • Z44301524
    • SCHEMBL12892045
    • 5-(4-Benzyloxy-benzylidene)-2-thioxo-thiazolidin-4-one
    • 5-[4-(benzyloxy)benzylidene]-2-thioxo-1,3-thiazolidin-4-one
    • 168550-07-0
    • (5E)-5-{[4-(BENZYLOXY)PHENYL]METHYLIDENE}-2-SULFANYLIDENE-1,3-THIAZOLIDIN-4-ONE
    • (5E)-5-[(4-phenylmethoxyphenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
    • Inchi: InChI=1S/C17H13NO2S2/c19-16-15(22-17(21)18-16)10-12-6-8-14(9-7-12)20-11-13-4-2-1-3-5-13/h1-10H,11H2,(H,18,19,21)/b15-10+
    • InChI Key: LNPKMUHSBCXBNB-XNTDXEJSSA-N
    • SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C=C3C(=O)NC(=S)S3

Computed Properties

  • Exact Mass: 327.03889
  • Monoisotopic Mass: 327.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 95.7Ų

Experimental Properties

  • PSA: 38.33

Recommend Articles

Recommended suppliers
Taizhou Jiayin Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Taizhou Jiayin Chemical Co., Ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd